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Compound of Interest

Compound Name: Neodecanoic acid, potassium salt

Cat. No.: B1629784

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental impact and
biodegradability of Potassium Neodecanoate. The information is compiled from a review of
scientific literature and regulatory data, with a focus on providing quantitative data, detailed
experimental methodologies, and visual representations of key processes.

Executive Summary

Potassium neodecanoate, the potassium salt of neodecanoic acid, is a branched-chain C10
carboxylic acid salt. It is recognized for its ready biodegradability and low potential for
environmental toxicity. Multiple sources indicate that Potassium Neodecanoate achieves a high
rate of biodegradation in aerobic environments, breaking down into carbon dioxide, water, and
biomass.[1] Its ecotoxicological profile suggests a low risk to aquatic organisms. This document
synthesizes the available data on its environmental fate, including biodegradability and
ecotoxicity, and provides detailed protocols for the standardized tests used to evaluate these
endpoints.

Chemical Identity
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Property Value

Chemical Name Potassium neodecanoate
CAS Number 26761-42-2

Molecular Formula C10H19KO2

Molecular Weight 212.35 g/mol

A mixture of isomers of potassium salts of highly
Structure ) ] ]
branched C10 tertiary carboxylic acids.

Environmental Fate and Transport

The environmental fate of Potassium Neodecanoate is largely governed by the properties of its
dissociated form, the neodecanoate anion.

Partitioning
Parameter Value Description

Indicates a moderate potential
Log Kow (Octanol-Water

- o 3.83 (for neodecanoic acid) for partitioning into organic

Partition Coefficient)
matter.
Log Koc (Soil Organic Carbon- ) ) Suggests that neodecanoic
o o 2.08 (for neodecanoic acid) S o ]
Water Partitioning Coefficient) acid is slightly mobile in soil.
Bioaccumulation

Parameter Value Description

Indicates a low potential for
Bioconcentration Factor (BCF) <225 (for neodecanoic acid) bioaccumulation in aquatic

organisms.

Biodegradability

Potassium neodecanoate is considered to be readily biodegradable.[2] This classification is
supported by data from standardized international testing protocols.
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Aerobic Biodegradation in Water

Test Guideline Result Timeframe

OECD 301B (COz2 Evolution

>90% biodegradation 28 days
Test)

It is important to note that some sources have reported lower biodegradability for the parent
compound, neodecanoic acid (10-30% in 28 days).[3] This difference may be attributable to the
physical form of the substance tested; the potassium salt is more water-soluble, which can
enhance its bioavailability to microorganisms and lead to a higher rate of biodegradation.

Biodegradation in Soil

While specific quantitative data for the biodegradation of Potassium Neodecanoate in soil is
limited, the biodegradation of carboxylic acids in soil is a well-established process.[4] The rate
of degradation is influenced by factors such as soil type, temperature, moisture, and microbial

population.
Ecotoxicity
The available data, primarily on neodecanoic acid, indicates a low level of toxicity to aquatic
organisms.
Organism Test Guideline Endpoint Value (mgIL)
Fish (Oncorhynchus
) OECD 203 96-hour LCso >100 - <300
mykiss)
Invertebrates
] OECD 202 48-hour ECso >100
(Daphnia magna)
Algae
(Pseudokirchneriella OECD 201 72-hour ELso >100
subcapitata)

Experimental Protocols
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The following sections provide detailed methodologies for the key experiments cited in this
guide, based on the Organisation for Economic Co-operation and Development (OECD)
Guidelines for the Testing of Chemicals.

Ready Biodegradability - OECD 301B (CO:z Evolution
Test)

This test method evaluates the ultimate aerobic biodegradability of an organic compound by
measuring the amount of carbon dioxide produced.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with
microorganisms from a mixed population (e.g., activated sludge) and incubated under aerobic
conditions in the dark or diffuse light. The amount of CO2 evolved is measured and is
expressed as a percentage of the theoretical maximum CO:z (ThCO2) that would be produced
from the complete oxidation of the test substance.

Methodology:

o Test Substance Preparation: A known concentration of Potassium Neodecanoate is added to
a mineral salt medium.

e Inoculum: Activated sludge from a sewage treatment plant is typically used as the microbial
inoculum.

o Test Setup: The test mixture is placed in a sealed vessel connected to a COz2 trapping
system (e.g., containing barium hydroxide or sodium hydroxide).

 Incubation: The vessels are incubated at a constant temperature (typically 20-25°C) for 28
days.

e CO2 Measurement: The amount of CO2 produced is determined periodically by titrating the
remaining hydroxide in the trapping solution or by using an inorganic carbon analyzer.

o Controls: Blank controls (inoculum only) are run to account for endogenous CO2 production.
A reference substance (e.g., sodium benzoate) is also tested to ensure the viability of the
inoculum.
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» Data Analysis: The percentage of biodegradation is calculated based on the cumulative CO2
produced relative to the ThCOz2. A substance is considered readily biodegradable if it
reaches the pass level of 60% ThCO:z within a 10-day window during the 28-day test.[1][5]

Fish, Acute Toxicity Test - OECD 203

This test determines the concentration of a substance that is lethal to 50% of a test population
of fish (LCso) over a 96-hour exposure period.

Principle: Fish are exposed to the test substance added to water at a range of concentrations
for 96 hours. Mortalities are recorded at 24, 48, 72, and 96 hours, and the LCso is calculated at
the end of the exposure period.

Methodology:

o Test Organism: A recommended fish species, such as the Rainbow Trout (Oncorhynchus
mykiss) or Zebrafish (Danio rerio), is used.

o Test Concentrations: A geometric series of at least five concentrations of the test substance
is prepared in the test water.

o Exposure: Fish are introduced to the test and control vessels. The test is typically conducted
under static, semi-static, or flow-through conditions.

o Observations: The number of dead fish in each vessel is recorded at 24, 48, 72, and 96
hours. Any abnormal behavior is also noted.

o Data Analysis: The LCso and its 95% confidence limits are calculated for each observation
period using appropriate statistical methods (e.g., probit analysis).[6]

Daphnia sp., Acute Immobilisation Test - OECD 202

This test determines the concentration of a substance that immobilizes 50% of a test
population of Daphnia (ECso) over a 48-hour exposure period.

Principle: Young daphnids (Daphnia magna or Daphnia pulex) are exposed to the test
substance at a range of concentrations for 48 hours. The number of immobilized daphnids is
recorded at 24 and 48 hours, and the ECso is calculated.
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Methodology:

Test Organism: Young daphnids (less than 24 hours old) are used.

o Test Concentrations: A geometric series of at least five concentrations of the test substance
is prepared in the test water.

o Exposure: Daphnids are placed in the test and control vessels. The test is conducted under
static conditions.

o Observations: The number of immobilized daphnids (those that are unable to swim within 15
seconds after gentle agitation) is counted at 24 and 48 hours.

o Data Analysis: The ECso and its 95% confidence limits are calculated for each observation
period.[2][7]

Freshwater Alga and Cyanobacteria, Growth Inhibition
Test - OECD 201

This test determines the effect of a substance on the growth of a selected species of freshwater
algae or cyanobacteria.

Principle: Exponentially growing cultures of algae are exposed to various concentrations of the
test substance over a 72-hour period. The inhibition of growth in relation to a control is
determined.

Methodology:

» Test Organism: A recommended species of green algae (e.g., Pseudokirchneriella
subcapitata) is used.

o Test Concentrations: A geometric series of at least five concentrations of the test substance
is prepared in a nutrient-rich growth medium.

o Exposure: The algal cultures are exposed to the test substance under controlled conditions
of temperature, light, and pH for 72 hours.
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o Growth Measurement: Algal growth is measured at least every 24 hours using a suitable
method (e.g., cell counts, fluorometry).

o Data Analysis: The concentration that causes a 50% reduction in growth (ECso) is calculated,
based on either the growth rate or the yield.[8]

Visualizations
Biodegradation Pathway

The primary mechanism for the biodegradation of neodecanoic acid, a branched-chain fatty
acid, is expected to be through beta-oxidation. This metabolic process involves the sequential
removal of two-carbon units from the fatty acid chain. For branched-chain fatty acids, additional
enzymatic steps are required to handle the branch points.

Cell Membrane Cytoplasm
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Caption: Generalized biodegradation pathway of Potassium Neodecanoate via beta-oxidation.

Experimental Workflow for OECD 301B Biodegradability
Test

The following diagram illustrates the key steps involved in performing a ready biodegradability
test according to the OECD 301B guideline.
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Caption: Workflow for the OECD 301B CO:2 Evolution Test.
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Conclusion

The available scientific data indicates that Potassium Neodecanoate is a readily biodegradable
substance with a low potential for aquatic toxicity and bioaccumulation. Its favorable
environmental profile makes it a suitable choice for applications where environmental
compatibility is a key consideration. The standardized OECD test methods provide a robust
framework for assessing the environmental fate and ecotoxicological effects of such chemical
substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1629784?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

